1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-(1H-indol-1-yl)ethanone

• IUPAC Name: 2-indol-1-yl-1-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C20H20N8O/c29-20(12-27-6-5-16-3-1-2-4-17(16)27)26-9-7-25(8-10-26)18-11-19(23-14-22-18)28-15-21-13-24-28/h1-6,11,13-15H,7-10,12H2
• InChI Key: UHRXFELIOFXOQQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC(=C2)N3C=NC=N3)C(=O)CN4C=CC5=CC=CC=C54
• Molecular Formula: C20H20N8O
• Molecular Weight: 388.4 g/mol

Description

1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-(1H-indol-1-yl)ethanone is a useful research compound. Its molecular formula is C20H20N8O and its molecular weight is 388.435. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial and Antifungal Properties : Several studies have focused on synthesizing novel compounds with antimicrobial and antifungal properties. Compounds with structures related to 1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-(1H-indol-1-yl)ethanone have been shown to exhibit moderate effects against bacterial and fungal species, highlighting their potential in addressing microbial resistance (H. Abdel‐Aziz et al., 2008).

• Anticancer Potential : The synthesis of novel dihydropyrimidinone derivatives containing piperazine/morpholine moiety has been explored, with some showing good yields and potential as efficient methods for producing compounds with anticancer activities (M. A. Bhat et al., 2018). Additionally, compounds with a piperazine nucleus have been synthesized, and some of these have shown promising antitumor activity against breast cancer cells, underscoring the importance of structural modifications in enhancing biological activity (Eslam S. Daldoom et al., 2020).

• Antihypertensive Agents : Research into 1,2,4-triazolol[1,5-alpha]pyrimidines bearing piperazine moieties has led to the discovery of compounds with notable antihypertensive activity, demonstrating the therapeutic potential of these derivatives in cardiovascular diseases (S. M. Bayomi et al., 1999).

• Antiviral Activity : The exploration of nitroimidazole derivatives containing piperazinyl groups has yielded compounds with in vitro anti-HIV activity, showcasing the potential of these compounds in antiviral therapy (N. Al-Masoudi et al., 2007).